N-(2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl)-2-(4-(isopropylsulfonyl)phenyl)acetamide
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Description
N-(2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl)-2-(4-(isopropylsulfonyl)phenyl)acetamide is a useful research compound. Its molecular formula is C20H25NO4S2 and its molecular weight is 407.54. The purity is usually 95%.
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Scientific Research Applications
Chemoselective Synthesis
One study focused on the chemoselective acetylation of 2-aminophenol, utilizing immobilized lipase to catalyze the formation of N-(2-hydroxyphenyl)acetamide, an intermediate in antimalarial drug synthesis. This process emphasizes the importance of selecting suitable acyl donors and optimizing reaction conditions to achieve desired selectivity and yield, demonstrating the compound's relevance in facilitating complex synthetic pathways (Magadum & Yadav, 2018).
Analytical Method Development
Another study highlighted the development of a rapid chemometric reverse phase HPLC method for the simultaneous estimation of paracetamol and ibuprofen in bulk and tablet formulations. The study underscores the compound's utility in analytical chemistry, providing a foundation for accurate and efficient drug analysis (Kanthale et al., 2020).
Pharmacological Assessment
The pharmacological assessment of novel acetamide derivatives, including those similar in structure to the compound , has shown potential cytotoxic, anti-inflammatory, analgesic, and antipyretic activities. Such studies are crucial for the discovery of new therapeutic agents (Rani et al., 2016).
Molecular Docking and Drug Development
Research on N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide showcased its synthesis and structural elucidation, including its anticancer activity confirmed by in silico modeling. This illustrates the compound's potential in drug discovery and development, particularly as a lead compound in anticancer therapy (Sharma et al., 2018).
properties
IUPAC Name |
N-(2-cyclopropyl-2-hydroxy-2-thiophen-2-ylethyl)-2-(4-propan-2-ylsulfonylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NO4S2/c1-14(2)27(24,25)17-9-5-15(6-10-17)12-19(22)21-13-20(23,16-7-8-16)18-4-3-11-26-18/h3-6,9-11,14,16,23H,7-8,12-13H2,1-2H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSEGDNDUHRAMBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)S(=O)(=O)C1=CC=C(C=C1)CC(=O)NCC(C2CC2)(C3=CC=CS3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25NO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.